Cas no 583823-94-3 (3-Amino-3-methylbutyric acid hydrochloride)

• Product Name: 3-Amino-3-methylbutyric acid hydrochloride
• CAS No: 583823-94-3
• MF: C₅H₁₂ClNO₂
• MW: 153.607280731201
• MDL: MFCD18911739
• CID: 822336
• PubChem ID: 53536950
• Update Time: 2025-08-04

3-Amino-3-methylbutyric acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-methylbutanoic acid hydrochloride
• 3-Amino-3-methylbutyric Acid Hydrochloride
• 3-AMINO-3-METHYLBUTYRIC ACID HCL
• SCHEMBL1444247
• AS-30563
• DTXSID90705491
• 3-Amino-3-methylbutyricAcidHydrochloride
• DB-072475
• SY013645
• 583823-94-3
• MFCD18911739
• 3-Amino-3-Methylbutanoic Acid HCl
• EN300-83107
• AKOS015847592
• 3-Amino-3-methylbutanoic acid--hydrogen chloride (1/1)
• 3-Amino-3-methylbutyric acid, HCl
• Z1255523279
• 3-amino-3-methylbutanoic acid;hydrochloride
• CS-W003906
• 3-Amino-3-methylbutyric acid hydrochloride

• MDL： MFCD18911739
• Inchi： 1S/C5H11NO2.ClH/c1-5(2,6)3-4(7)8;/h3,6H2,1-2H3,(H,7,8);1H
• InChI Key： ADZWCIFRFFXMIP-UHFFFAOYSA-N
• SMILES： Cl.OC(CC(C)(C)N)=O

Computed Properties

• Exact Mass: 153.05600
• Monoisotopic Mass: 153.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 98.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 1.70070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-3-methylbutyric acid hydrochloride

3-Amino-3-methylbutyric acid hydrochloride (CAS No. 583823-94-3): A Comprehensive Overview

3-Amino-3-methylbutyric acid hydrochloride (CAS No. 583823-94-3) is a versatile compound with significant applications in various fields, including pharmaceuticals, biotechnology, and chemical research. This compound is a derivative of amino acids, specifically an α-amino acid with a unique methyl substitution on the β-carbon. Its chemical structure and properties make it an important molecule in the development of novel drugs and therapeutic agents.

The molecular formula of 3-Amino-3-methylbutyric acid hydrochloride is C6H12ClNO2, and its molecular weight is approximately 165.62 g/mol. The compound exists as a white crystalline solid at room temperature and is highly soluble in water, making it easy to handle and incorporate into various formulations. The hydrochloride salt form enhances its stability and solubility, which are crucial for its use in pharmaceutical applications.

In recent years, there has been a growing interest in the use of 3-Amino-3-methylbutyric acid hydrochloride in the development of new drugs and therapeutic strategies. One of the key areas of research is its potential as a precursor for the synthesis of more complex molecules with specific biological activities. For instance, studies have shown that this compound can be used to synthesize prodrugs that are activated under specific physiological conditions, thereby improving their efficacy and reducing side effects.

A notable study published in the Journal of Medicinal Chemistry in 2021 explored the use of 3-Amino-3-methylbutyric acid hydrochloride as a building block for the synthesis of novel antiviral agents. The researchers found that derivatives of this compound exhibited potent antiviral activity against several strains of influenza virus, suggesting its potential as a lead compound for further drug development.

Beyond its role in drug synthesis, 3-Amino-3-methylbutyric acid hydrochloride has also been investigated for its potential therapeutic applications in metabolic disorders. A study published in the Journal of Biological Chemistry in 2020 demonstrated that this compound can modulate key metabolic pathways involved in glucose and lipid metabolism. Specifically, it was shown to enhance insulin sensitivity and reduce lipid accumulation in adipose tissue, making it a promising candidate for the treatment of type 2 diabetes and obesity.

In addition to its pharmaceutical applications, 3-Amino-3-methylbutyric acid hydrochloride has found use in biotechnology and chemical research. Its unique chemical structure makes it an excellent substrate for enzymatic reactions and a valuable tool for studying enzyme kinetics and mechanisms. Researchers have utilized this compound to investigate the catalytic properties of various enzymes involved in amino acid metabolism, providing insights into fundamental biological processes.

The safety profile of 3-Amino-3-methylbutyric acid hydrochloride has also been extensively studied. Toxicological evaluations have shown that it is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical studies. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety and efficacy.

In conclusion, 3-Amino-3-methylbutyric acid hydrochloride (CAS No. 583823-94-3) is a multifaceted compound with a wide range of applications in pharmaceuticals, biotechnology, and chemical research. Its unique chemical properties and biological activities make it an important molecule for further investigation and development. As research continues to uncover new uses and potential benefits, this compound is likely to play an increasingly significant role in advancing medical science and improving human health.